Cas no 65151-58-8 (3,4-Dimethyl-5-nitrophenol)

3,4-Dimethyl-5-nitrophenol structure

Product Name:3,4-Dimethyl-5-nitrophenol

CAS No:65151-58-8

Molecular Formula:C₈H₉NO₃

Molecular Weight:167.16196

MDL:MFCD09880018

CID:501402

PubChem ID:24729467

3,4-Dimethyl-5-nitrophenol Properties

Names and Identifiers

- 3,4-Dimethyl-5-nitrophenol
- 3,5-DINITRO-1,2-XYLENE
- Phenol,3,4-dimethyl-5-nitro-
- 3-Nitro-5-hydroxy-1,2-dimethyl-benzol
- 5-Hydroxy-3-nitro-1,2-xylene
- AK117545
- KB-234062
- QC-10800
- 5-Nitro-3,4-xylenol
- DTXSID60646802
- AMY31653
- AKOS006311414
- Phenol, 3,4-dimethyl-5-nitro-
- SCHEMBL11037452
- CS-0319641
- 65151-58-8
- DB-394164
- +Expand
- MDL： MFCD09880018
- InChIKey： HKQSKINMCHAPPJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9NO3/c1-5-3-7(10)4-8(6(5)2)9(11)12/h3-4,10H,1-2H3
- SMILES： CC1=CC(=CC(=C1C)[N+](=O)[O-])O

Computed Properties

Exact Mass: 167.05827
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 167.058243149g/mol
Heavy Atom Count: 12
Complexity: 178
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 66Å²

Experimental Properties

PSA: 63.37
Melting Point: 111-112 ºC
Solubility: Very slightly soluble (0.69 g/l) (25 º C),
Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),

3,4-Dimethyl-5-nitrophenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EGJF-250mg	3,5-DINITRO-1,2-XYLENE	65151-58-8	95%	250mg	$669.00	2024-04-22
A2B Chem LLC	AG73819-250mg	3,4-Dimethyl-5-nitrophenol	65151-58-8	95%	250mg	$301.00	2024-04-19
Aaron	AR00EGRR-250mg	3,5-DINITRO-1,2-XYLENE	65151-58-8	98%	250mg	$417.00
Chemenu	CM132374-1g	3,4-dimethyl-5-nitrophenol	65151-58-8	95%	1g	$209	2023-01-09
Cooke Chemical	BD1344732-1g	3,4-Dimethyl-5-nitrophenol	65151-58-8	95+%	1g	RMB 1008.00	2023-09-07
Crysdot LLC	CD12046693-1g	3,4-Dimethyl-5-nitrophenol	65151-58-8	95+%	1g	$223	2024-07-24
eNovation Chemicals LLC	D273157-5g	3,4-dimethyl-5-nitrophenol	65151-58-8	95%	5g	$1185	2022-10-11
TRC	D481693-1mg	3,4-Dimethyl-5-nitrophenol	65151-58-8		1mg	$ 50.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTP452-250mg	3,4-dimethyl-5-nitrophenol	65151-58-8	95%	250mg	￥3276.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390311-100mg	3,4-Dimethyl-5-nitrophenol	65151-58-8	98%	100mg	￥2412.00

3,4-Dimethyl-5-nitrophenol Related Literature

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10. Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†

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65151-58-8 (3,4-Dimethyl-5-nitrophenol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:65151-58-8)3,4-Dimethyl-5-nitrophenol

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):233.0/396.0/1067.0